Cas no 120511-73-1 (Anastrozole)

The chemical name of anastrozole is α,α,α′,α′- Tetramethyl-5 - (1h-1,2,4-triazol-1-methyl) - 1,3-phenylenediacetanitrile is a white or nearly white crystalline powder; It is odorless and bitter. It is soluble in acetonitrile or ethyl acetate, soluble in ethanol, and almost insoluble in water. It is clinically used for the treatment of advanced breast cancer in postmenopausal women< Br>

Anastrozole structure

Product Name:Anastrozole

CAS No:120511-73-1

Molecular Formula:C₁₇H₁₉N₅

Molecular Weight:293.3663

MDL:MFCD00866298

CID:63501

PubChem ID:2187

Anastrozole Properties

Names and Identifiers

- Anastrozole
- ICI-D-1033
- ARIMIDEX
- 1-[3,5-DI-(1-METHYL-1-CYANO)-ETHYL]-BENZYL-1,2,4-TRIAZOLE
- ANASTRAZOLE
- tetramethyl-5-(1h-1,2,4-triazol-1ylmethyl) 1,3-benzenediacetionitrile
- ZD-1033
- 2,2'-(5-((1H-1,2,4-Triazol-1-yl)methyl)-1,3-phenylene)bis(2-methylpropanenitrile)
- Anastrozole (Arimidex)
- Anatrozole
- Anti-Estrogen AI Arimidex
- 1,3-benzenediacetonitrile
- Anastrol
- Anastrolozole
- Anastrozol
- ZD1033
- ICI-D1033
- a,a,a′,a′-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
- MDPT
- Astrozole
- 2;2"-[5-(1H-1;2;4-Triazol-1-ylmethyl)-1
- 3-Phenylene]bis(2-methyl-propiononitrile
- zd
- Anastrozole iMpurity
- ZD 1033
- ICI D1033
- 2Z07MYW1AZ
- alpha,alpha,alpha',alpha'-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-m-benzenediacetonitrile
- 2-[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile
- YBBLVLTVTVSKRW-UHFFFAOYSA-N
- C17H19N5
- Anastrozole, 98%
- NSC719344
- 2,2'-[
- NSC-719344
- ANASTROZOLE [USP IMPURITY]
- 2,2'-[5-(1H-1,2,4-triazole-1-yl-methyl)-1,3-phenylene]di(2-methyl propionitrile)
- AB00639929-10
- AC-4234
- MLS006011961
- ANASTROZOLE [MART.]
- HMS2235M06
- Anastrozole; 2,2'-[5-(1H-1,2,4-Triazol-1-ylmethyl)benzene-1,3-diyl]bis(2-methylpropanenitrile)
- 2,2'-(5-(1H-1,2,4-Triazol-1-ylmethyl)-1,3-phenylene)di(2-methylpropionitrile)
- BRD-K52172416-001-11-4
- ANASTROZOLE [INN]
- HMS3369K05
- MFCD00866298
- Z1515385077
- ANASTROZOLE [USAN]
- L02BG03
- alpha1,alpha1,alpha3,alpha3-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
- SR-01000759390
- GLXC-03925
- NCGC00164619-04
- D00960
- HSDB 7462
- NC00359
- AB00639929_11
- anastrazole
- ANASTROZOLE (MART.)
- GTPL5137
- BCP02090
- .ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.'-TETRAMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-M-BENZENEDIACETONITRILE
- ICI-D 1033
- CAS-120511-73-1
- ANASTROZOLE (EP MONOGRAPH)
- 2,2'-[5-(1H-1,2,4-triazol-1-yl-methyl)-1,3-phenylene]-di(2-methyl propionitrile)
- NSC 759855
- ANASTROZOLE [USP-RS]
- BDBM10015
- 1,3-Benzenediacetonitrile, alpha,alpha,alpha',alpha'-tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-
- CHEMBL1399
- CHEBI:2704
- Alpha,alpha,alpha', alpha'-tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
- AKOS015894980
- SB17304
- A2370
- MLS000759396
- Tox21_303568
- .alpha.,.alpha.',.alpha.'-tetramethyl-5(1H-1,2,4-triazol-1-ylmethyl)-m-benzenediacetonitrile
- NCGC00164619-02
- HY-14274
- Q419143
- NSC-759855
- alpha, alpha, alpha', alpha'-tetramethylyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
- HMS2052M11
- ANASTROZOLE [JAN]
- HMS2089N10
- SW197739-4
- EN300-118709
- Anastrozole [USAN:USP:INN:BAN]
- ANASTROZOLE [HSDB]
- SMR000466301
- DB01217
- Anastrozole?
- 2,2'-(5-((1H-1,2,4-triazol-1-yl)methyl)-1,3-phenylene)bis(2-methylpropanenitrile)
- HMS3394M11
- ANASTROZOLE (USP IMPURITY)
- Arimidex (TN)
- anastrozole
- Anastrozole- Bio-X
- CCRIS 9352
- BT164176
- 2;2'-[5-(1H-1;2;4-Triazol-1-ylmethyl)-1
- 2-[3-(1-cyano-1-methylethyl)-5-[(1H-1,2,4-triazol-1-yl)methyl]phenyl]-2-methylpropanenitrile
- HMS3715B05
- Asiolex
- A804526
- 2-[3-(1-cyano-1-methylethyl)-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropanenitrile
- BCP9000301
- 1,.alpha.,alpha.,alpha.',.alpha.'-tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-
- ANASTROZOLE [WHO-DD]
- Anastrozole (JP18/USP/INN)
- 1,3-BENZENEDIACETONITRILE,.ALPHA.,.ALPHA.,.ALPHA.',.ALPHA.'-TETRAMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-
- C08159
- DTXCID202607
- NCGC00257356-01
- 2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene]di(2-methylpropiononitrile)
- MLS001424217
- 1,3-BENZENEDIACETONITRILE,alpha,alpha,alpha',alpha'-TETRAMETHYL-5-(1H-1,2,4-TRIAZOL-1-YLMETHYL)-
- HMS3866K03
- Anastrozole (USAN:USP:INN:BAN)
- Arimidex (AstraZeneca)
- 2,2'-(5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene)bis(2-methylpropionitrile)
- AB00639929_13
- SCHEMBL9726
- alpha,alpha,alpha',alpha'-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
- 2,2'-(5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene)bis(2-methylpropanenitrile)
- ANASTROZOLE [USP MONOGRAPH]
- AB00639929-06
- Pharmakon1600-01502278
- Anastrozole Tablets
- AB00639929-09
- 2-[3-(2-cyano-2-propyl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methylpropiononitrile
- CCG-101109
- s1188
- BRD-K52172416-001-10-6
- ANASTROZOLE [ORANGE BOOK]
- CS-0716
- a,a,a',a'-Tetramethyl-5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-benzenediacetonitrile
- Rvg-106400
- Tox21_112238
- AB00639929-08
- HMS3742O21
- NSC 719344
- ANASTROZOLE (USP MONOGRAPH)
- HMS3654I18
- 120511-73-1
- 2-[3-(2-cyanopropan-2-yl)-5-(1,2,4-triazol-1-ylmethyl)phenyl]-2-methyl-propanenitrile
- SR-01000759390-5
- ANASTROZOLE [MI]
- Arimidex
- Tox21_112238_1
- ANASTROZOLE [EP MONOGRAPH]
- BCPP000401
- ANASTROZOLE (USP-RS)
- 2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)benzene-1,3-diyl]bis(2-methylpropanenitrile)
- 2-(3-(1-Cyano-1-methylethyl)-5-(1H-1,2,4-triazol-1-ylmethyl)phenyl)-2-methylpropanenitrile
- NSC759855
- NS00005588
- UNII-2Z07MYW1AZ
- KS-5052
- DTXSID9022607
- NCGC00164619-01
- SR-01000759390-4
- STL451008
- anastrozolum
- 2,2'-[5-(1H-1,2,4-triazol-1-ylmethyl)-1,3-phenylene]bis(2-methylpropanenitrile)
- +Expand
- MDL： MFCD00866298
- InChIKey： YBBLVLTVTVSKRW-UHFFFAOYSA-N
- Inchi： 1S/C17H19N5/c1-16(2,9-18)14-5-13(8-22-12-20-11-21-22)6-15(7-14)17(3,4)10-19/h5-7,11-12H,8H2,1-4H3
- SMILES： N1(C([H])=NC([H])=N1)C([H])([H])C1C([H])=C(C([H])=C(C=1[H])C(C#N)(C([H])([H])[H])C([H])([H])[H])C(C#N)(C([H])([H])[H])C([H])([H])[H]

Computed Properties

Exact Mass: 293.164046g/mol
Surface Charge: 0
XLogP3: 2.1
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 4
Monoisotopic Mass: 293.164046g/mol
Monoisotopic Mass: 293.164046g/mol
Topological Polar Surface Area: 78.3Å²
Heavy Atom Count: 22
Complexity: 456
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: nothing
Surface Charge: 0

Experimental Properties

Dissociation Constants: pKa = 2.01 (est)
LogP: 2.92876
PSA: 78.29000
Refractive Index: 1.791
Boiling Point: 469.7±55.0 °C at 760 mmHg
Melting Point: 81-82 ºC
Vapor Pressure: 0.0±1.2 mmHg at 25°C
Flash Point: 237.9±31.5 °C
Solubility: DMSO: soluble40mg/mL
Color/Form: White to Yellow Solid
Solubility: Insoluble
Density: 1.1±0.1 g/cm3

Anastrozole Security Information

Symbol: GHS07 GHS08
RTECS：CZ1465000
WGK Germany：3
Safety Term：6.1(b)
Safety Instruction： S26; S37/39
Packing Group：III
Packing Group：III
Risk Phrases：R36/37/38
Hazard Level：6.1(b)
Dangerous goods sign： Xi
Hazardous Material transportation number：3249
Hazard Statement： H302-H360
Warning Statement： P201-P308+P313
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
PackingGroup：III
Risk Phrases： 60-61-22
Signal Word：Danger
HazardClass：6.1(b)

Anastrozole Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Anastrozole Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
Aaron	AR008ZPG-100mg	Anastrozole	120511-73-1		100mg	$13.00
abcr	AB282480-1 g	Anastrozole, 97%; .	120511-73-1	97%	1g	€298.90	2023-06-22
AstaTech	21412-1/G	ANASTROZOLE	120511-73-1	97%	1g	$155	2023-09-18
Axon Medchem	3316-10 mg	Anastrozole	120511-73-1	99%	10mg	€50.00	2023-07-10
DC Chemicals	DCAPI1425-1 g	Anastrozole	120511-73-1		1g	$500.0	2022-03-01
Enamine	EN300-118709-0.05g	2-[3-(1-cyano-1-methylethyl)-5-[(1H-1,2,4-triazol-1-yl)methyl]phenyl]-2-methylpropanenitrile	120511-73-1	95%	0.05g	$64.0	2023-07-04
Key Organics Ltd	KS-5052-1MG	Anastrozole	120511-73-1	>97%	1mg	£36.00	2023-09-08
LKT Labs	A5302-25 mg	Anastrozole	120511-73-1	≥99%	25mg	$82.40	2023-07-11
MedChemExpress	HY-14274-10mM*1mLinDMSO	Anastrozole	120511-73-1	99.99%	10mM*1mLinDMSO	￥528	2023-07-26
S e l l e c k ZHONG GUO	S1188-10mM (1mL in DMSO)	Anastrozole (ZD-1033)	120511-73-1	99.67%	10mM (1mL in DMSO)	￥1063.61	2022-04-26